Cas no 2137840-85-6 (4-Piperidinemethanesulfonamide, 1-ethyl-N,α-dimethyl-)

• Product Name: 4-Piperidinemethanesulfonamide, 1-ethyl-N,α-dimethyl-
• CAS No: 2137840-85-6
• MF: C₁₀H₂₂N₂O₂S
• MW: 234.358881473541
• CID: 5289158
• PubChem ID: 165446434
• Update Time: 2025-05-21

4-Piperidinemethanesulfonamide, 1-ethyl-N,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanesulfonamide, 1-ethyl-N,α-dimethyl-
• 2137840-85-6
• EN300-680204
• 1-(1-ethylpiperidin-4-yl)-N-methylethane-1-sulfonamide

• Inchi： 1S/C10H22N2O2S/c1-4-12-7-5-10(6-8-12)9(2)15(13,14)11-3/h9-11H,4-8H2,1-3H3
• InChI Key： BLIREGWDQPJAFT-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(C(C)S(NC)(=O)=O)CC1

Computed Properties

• Exact Mass: 234.14019912g/mol
• Monoisotopic Mass: 234.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 328.6±34.0 °C(Predicted)
• pka: 11.66±0.40(Predicted)

Additional information on 4-Piperidinemethanesulfonamide, 1-ethyl-N,α-dimethyl-

Comprehensive Overview of 4-Piperidinemethanesulfonamide, 1-ethyl-N,α-dimethyl- (CAS No. 2137840-85-6)

4-Piperidinemethanesulfonamide, 1-ethyl-N,α-dimethyl- (CAS No. 2137840-85-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and medicinal chemistry. The compound's unique structure, featuring a methanesulfonamide group and ethyl-methyl substitutions, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme modulation, aligning with current trends in precision medicine.

In recent years, the demand for piperidine-based compounds like 4-Piperidinemethanesulfonamide, 1-ethyl-N,α-dimethyl- has surged due to their role in developing neurological disorder treatments. With growing public interest in neurodegenerative diseases such as Alzheimer's and Parkinson's, this compound's relevance extends beyond academia into industrial R&D. Its sulfonamide moiety is a key functional group often explored for drug solubility enhancement and targeted delivery systems, addressing common challenges in modern pharmacology. Additionally, its structural adaptability allows for modifications to improve blood-brain barrier permeability, a hot topic in CNS drug design.

The synthesis of 4-Piperidinemethanesulfonamide, 1-ethyl-N,α-dimethyl- typically involves multi-step organic reactions, including N-alkylation and sulfonylation processes. Advanced techniques like HPLC purification and NMR characterization ensure high purity, meeting the stringent requirements of pharmaceutical-grade intermediates. Researchers frequently search for CAS 2137840-85-6 suppliers or synthetic protocols, reflecting its commercial and scientific value. The compound's stability under physiological conditions further enhances its appeal for in vivo studies, a recurring theme in preclinical research discussions.

From an industrial perspective, 4-Piperidinemethanesulfonamide, 1-ethyl-N,α-dimethyl- is often cataloged by chemical distributors specializing in heterocyclic building blocks. Its applications extend to high-throughput screening libraries, where it serves as a scaffold for structure-activity relationship (SAR) studies. Environmental and green chemistry considerations are also influencing its production methods, with growing interest in catalytic approaches to reduce waste. These aspects resonate with the broader scientific community's focus on sustainable drug development.

In summary, 4-Piperidinemethanesulfonamide, 1-ethyl-N,α-dimethyl- (CAS No. 2137840-85-6) represents a compelling case study in medicinal chemistry innovation. Its intersection with trending topics like neuropharmacology, drug formulation, and green synthesis ensures continued relevance in both literature and laboratory workflows. As the pharmaceutical industry evolves toward personalized medicine, such piperidine derivatives will likely remain at the forefront of small-molecule therapeutics research.